(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine

• IUPAC Name: 2-[(2R)-1-ethylpyrrolidin-2-yl]ethanamine
• InChI: InChI=1S/C8H18N2/c1-2-10-7-3-4-8(10)5-6-9/h8H,2-7,9H2,1H3/t8-/m1/s1
• InChI Key: SEYURSMOEWBZSA-MRVPVSSYSA-N
• Canonical SMILES: CCN1CCCC1CCN
• Isomeric SMILES: CCN1CCC[C@@H]1CCN
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol

Description

(R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine, also known as N-ethyl-2-pyrrolidone (NEP), is a chemical compound that belongs to the class of psychoactive substances. It is a synthetic stimulant that is structurally similar to other popular drugs such as cathinones and amphetamines. NEP is a relatively new substance that has gained popularity in the research community due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of NEP is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it blocks the reuptake of dopamine, which leads to an increase in its concentration in the synaptic cleft. This increase in dopamine levels is thought to be responsible for its stimulant effects.
Biochemical and Physiological Effects
NEP has been shown to have various biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, and body temperature. Additionally, it has been shown to increase the release of various neurotransmitters such as dopamine, norepinephrine, and serotonin. These effects are responsible for its stimulant properties.

Advantages and Limitations for Lab Experiments

NEP has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has a well-defined chemical structure. Additionally, it has been shown to be an effective substrate in various enzymatic reactions. However, there are also limitations to its use. NEP is a psychoactive substance, which means that it can have effects on the researcher. Additionally, it can be difficult to control the dosage and purity of the substance.

Future Directions

There are several future directions for research on NEP. One area of interest is its potential use as a treatment for neurological disorders such as Parkinson's disease and ADHD. Additionally, further studies are needed to fully understand its mechanism of action and the effects it has on the brain. Finally, there is a need for more research into the potential applications of NEP in chemical and biological research.
Conclusion
In conclusion, NEP is a synthetic stimulant that has gained popularity in the research community due to its unique properties and potential applications. It is relatively easy to synthesize and purify, and it has been shown to be an effective substrate in enzymatic reactions. NEP has been the subject of numerous scientific studies, and there are several future directions for research on this compound. While NEP has potential as a research tool and treatment for neurological disorders, further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

NEP has been the subject of numerous scientific studies due to its potential applications in various fields. One of the primary areas of research has been in the field of neuroscience. NEP has been shown to act as a dopamine reuptake inhibitor, which means it can increase the levels of dopamine in the brain. This property has led to investigations into its potential use as a treatment for various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
NEP has also been studied for its potential use as a tool in chemical and biological research. It has been shown to be an effective reagent in the synthesis of various organic compounds. Additionally, NEP has been used as a substrate in enzymatic reactions and as a model compound for studying the metabolism of other psychoactive substances.